Cas no 1217482-15-9 ((S)-Tert-Butyl 4-(4-benzyl-2-oxooxazolidin-3-yl)piperidine-1-carboxylate)

• Product Name: (S)-Tert-Butyl 4-(4-benzyl-2-oxooxazolidin-3-yl)piperidine-1-carboxylate
• CAS No: 1217482-15-9
• MF: C₂₀H₂₈N₂O₄
• MW: 360.447325706482
• MDL: MFCD09991845
• CID: 4686723
• Update Time: 2025-05-24

(S)-Tert-Butyl 4-(4-benzyl-2-oxooxazolidin-3-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 4-(4-benzyl-2-oxooxazolidin-3-yl)piperidine-1-carboxylate
• tert-Butyl 4-[(4S)-4-Benzyl-2-oxo-1,3-oxazolidin-3-yl]piperidine-1-carboxylate
• SBB056079
• tert-butyl 4-[(4S)-2-oxo-4-benzyl-1,3-oxazolidin-3-yl]piperidinecarboxylate
• (S)-Tert-Butyl 4-(4-benzyl-2-oxooxazolidin-3-yl)piperidine-1-carboxylate

• MDL： MFCD09991845
• Inchi： 1S/C20H28N2O4/c1-20(2,3)26-18(23)21-11-9-16(10-12-21)22-17(14-25-19(22)24)13-15-7-5-4-6-8-15/h4-8,16-17H,9-14H2,1-3H3/t17-/m0/s1
• InChI Key： QQINQKDSBRPPJA-KRWDZBQOSA-N
• SMILES： O1C(N([C@@H](CC2C=CC=CC=2)C1)C1CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 502
• Topological Polar Surface Area: 59.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on (S)-Tert-Butyl 4-(4-benzyl-2-oxooxazolidin-3-yl)piperidine-1-carboxylate

(S)-Tert-Butyl 4-(4-Benzyl-2-Oxooxazolidin-3-Yl)Piperidine-1-Carboxylate: A Comprehensive Overview

In the realm of organic chemistry, the compound (S)-Tert-butyl 4-(4-benzyl-2-oxooxazolidin-3-yl)piperidine-1-carboxylate (CAS No. 1217482-15-9) stands out as a significant molecule with diverse applications in pharmaceuticals, agrochemicals, and materials science. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, and is characterized by its tert-butyl group and oxazolidinone substituent. The tert-butyl group provides steric bulk, while the oxazolidinone moiety introduces hydrogen bonding capabilities, making this compound versatile in various chemical reactions.

The synthesis of (S)-Tert-butyl 4-(4-benzyl-2-oxooxazolidin-3-yl)piperidine-1-carboxylate involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. The use of chiral auxiliaries, such as the oxazolidinone group, is a hallmark in asymmetric synthesis, enabling the construction of complex molecular architectures with high enantioselectivity. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and scalability of producing this compound, making it more accessible for industrial applications.

One of the most notable applications of this compound is in the field of drug discovery. The piperidine ring serves as a scaffold for various bioactive molecules, including antiviral agents, anticancer drugs, and neuroprotective agents. For instance, derivatives of this compound have shown promise in inhibiting viral proteases, making them potential candidates for antiviral therapies. Additionally, the tert-butyl group can be exploited for further functionalization, allowing chemists to tailor the molecule's pharmacokinetic properties to suit specific therapeutic needs.

In agrochemistry, (S)-Tert-butyl 4-(4-benzyl-2-oxooxazolidin-3-yl)piperidine-1-carboxylate has been explored as a precursor for herbicides and insecticides. The oxazolidinone moiety contributes to the molecule's stability under environmental conditions, while the piperidine ring enhances its bioavailability. Recent studies have demonstrated that certain derivatives exhibit selective toxicity against agricultural pests without adverse effects on non-target organisms, highlighting their potential in sustainable agriculture.

The material science sector has also benefited from this compound's unique properties. Its ability to form stable amide bonds makes it an ideal candidate for polymer synthesis and cross-linking agents. Researchers have recently investigated its use in creating biodegradable polymers for packaging and biomedical applications. The incorporation of tert-butyl groups into polymer backbones has been shown to improve mechanical strength and thermal stability, offering new possibilities in green chemistry.

From a mechanistic standpoint, the reactivity of (S)-Tert-butyl 4-(4-benzyl-2-oxooxazolidin-3-Yl)Piperidine-carboxy-late is heavily influenced by its stereochemistry. The (S)-configuration at the piperidine carbon imparts distinct electronic and steric effects, which are critical in determining its reactivity in various transformations. Recent computational studies have provided deeper insights into the transition states of key reactions involving this compound, enabling more precise predictions of reaction outcomes.

In conclusion, (S)-Tert-butyl 4-(4-benzyl-2-Oxooxazolidin-Yl)Piperidine-carboxy-late (CAS No. 1217482-15-) represents a multifaceted molecule with significant potential across multiple disciplines. Its unique structure allows for diverse functionalization pathways, making it a valuable tool in modern organic synthesis. As research continues to uncover new applications and optimize synthetic routes for this compound, its role in advancing scientific and industrial frontiers is expected to grow further.